Cas no 2350278-06-5 (tert-butyl (2S)-2-amino-3-ethylpentanoate)

• Product Name: tert-butyl (2S)-2-amino-3-ethylpentanoate
• CAS No: 2350278-06-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5639486
• PubChem ID: 165918198
• Update Time: 2025-05-21

tert-butyl (2S)-2-amino-3-ethylpentanoate Chemical and Physical Properties

Names and Identifiers

• 2350278-06-5
• tert-butyl (2S)-2-amino-3-ethylpentanoate
• EN300-28272460

• Inchi： 1S/C11H23NO2/c1-6-8(7-2)9(12)10(13)14-11(3,4)5/h8-9H,6-7,12H2,1-5H3/t9-/m0/s1
• InChI Key： ZDSKMIHTSANUBI-VIFPVBQESA-N
• SMILES： O(C([C@H](C(CC)CC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2S)-2-amino-3-ethylpentanoate

Recent Advances in the Synthesis and Applications of tert-Butyl (2S)-2-Amino-3-ethylpentanoate (CAS: 2350278-06-5)

The compound tert-butyl (2S)-2-amino-3-ethylpentanoate (CAS: 2350278-06-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block in the synthesis of bioactive molecules. Recent studies have focused on optimizing its synthetic routes, exploring its role in peptide mimetics, and evaluating its potential in drug discovery. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

A key area of investigation has been the development of efficient synthetic methodologies for tert-butyl (2S)-2-amino-3-ethylpentanoate. Researchers have reported improved asymmetric synthesis techniques using enantioselective catalysis, which enhance yield and purity. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic system that achieved >99% enantiomeric excess (ee) for this compound, addressing previous challenges in stereocontrol. These advancements are critical for scaling up production and ensuring consistent quality in pharmaceutical applications.

In addition to synthetic improvements, the compound's utility in peptide-based drug design has been a focal point. Tert-butyl (2S)-2-amino-3-ethylpentanoate serves as a valuable intermediate for introducing non-natural amino acid residues into peptides, enhancing their metabolic stability and binding affinity. Recent work published in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into protease-resistant peptide analogs, showing promising activity against therapeutic targets such as GPCRs and kinases. These findings underscore its potential in developing next-generation peptide therapeutics.

Furthermore, the pharmacokinetic properties of derivatives stemming from tert-butyl (2S)-2-amino-3-ethylpentanoate have been explored. A 2024 preclinical study evaluated its role in prodrug formulations, demonstrating improved bioavailability and tissue penetration compared to conventional analogs. Such insights are pivotal for optimizing drug delivery systems and reducing off-target effects, particularly in oncology and neurology applications.

In conclusion, tert-butyl (2S)-2-amino-3-ethylpentanoate (CAS: 2350278-06-5) continues to be a compound of high interest due to its synthetic accessibility and broad applicability in medicinal chemistry. Ongoing research aims to expand its use in targeted therapies and bioconjugation strategies, positioning it as a cornerstone in the development of innovative pharmaceuticals. Future directions may include computational modeling to predict its behavior in complex biological systems and further exploration of its role in fragment-based drug discovery.